Cas no 400074-43-3 (1-{2-[(4-chlorophenyl)sulfanyl]-4-methylquinolin-3-yl}ethan-1-one)

• Product Name: 1-{2-[(4-chlorophenyl)sulfanyl]-4-methylquinolin-3-yl}ethan-1-one
• CAS No: 400074-43-3
• MF: C₁₈H₁₄ClNOS
• MW: 327.827862262726
• CID: 5269849
• Update Time: 2026-03-09

1-{2-[(4-chlorophenyl)sulfanyl]-4-methylquinolin-3-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{2-[(4-chlorophenyl)sulfanyl]-4-methylquinolin-3-yl}ethan-1-one

• Inchi： 1S/C18H14ClNOS/c1-11-15-5-3-4-6-16(15)20-18(17(11)12(2)21)22-14-9-7-13(19)8-10-14/h3-10H,1-2H3
• InChI Key： FUAIVXDWDRVGIQ-UHFFFAOYSA-N
• SMILES： C(=O)(C1=C(C)C2C(N=C1SC1=CC=C(Cl)C=C1)=CC=CC=2)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Diarylthioethers
• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers Diarylthioethers

Additional information on 1-{2-[(4-chlorophenyl)sulfanyl]-4-methylquinolin-3-yl}ethan-1-one

Introduction to 1-{2-[(4-chlorophenyl)sulfanyl]-4-methylquinolin-3-yl}ethan-1-one (CAS No. 400074-43-3)

1-{2-[(4-chlorophenyl)sulfanyl]-4-methylquinolin-3-yl}ethan-1-one is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique molecular framework and potential biological activities. This compound, identified by the Chemical Abstracts Service Number (CAS No.) 400074-43-3, belongs to the quinoline derivatives class, which is well-documented for its diverse pharmacological properties. Quinoline derivatives have been extensively studied for their roles in treating various diseases, including malaria, bacterial infections, and even certain types of cancer. The presence of a sulfanyl group at the 2-position and a methyl substituent at the 4-position of the quinoline core introduces specific electronic and steric properties that can influence its interactions with biological targets.

The synthesis of 1-{2-[(4-chlorophenyl)sulfanyl]-4-methylquinolin-3-yl}ethan-1-one involves multi-step organic transformations, requiring precise control over reaction conditions to achieve high yields and purity. The chlorophenyl sulfanyl moiety is particularly noteworthy, as it can act as a bioisostere for other sulfur-containing heterocycles, which are known to enhance binding affinity in drug-like molecules. This structural feature makes the compound a promising candidate for further exploration in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies suggest that 1-{2-[(4-chlorophenyl)sulfanyl]-4-methylquinolin-3-yl}ethan-1-one may interact with biological targets such as kinases and transcription factors, which are critical in regulating cellular processes. The methyl group at the 4-position of the quinoline ring could modulate the compound's solubility and metabolic stability, making it an attractive scaffold for drug development.

In vitro studies have begun to uncover the potential pharmacological effects of this derivative. Preliminary experiments indicate that it may exhibit inhibitory activity against certain enzymes implicated in cancer progression. The sulfanyl group's ability to form hydrogen bonds with polar residues in protein targets could be a key factor in its mechanism of action. Additionally, the chlorophenyl moiety may participate in π-stacking interactions, further stabilizing the compound's binding to its target.

The quinoline scaffold itself has a rich history in medicinal chemistry, with several FDA-approved drugs derived from this class. For instance, chloroquine and mefloquine are well-known for their antimalarial properties. The introduction of new substituents, such as the sulfanyl group and methyl group, into the quinoline core expands the chemical space available for drug discovery. This expansion allows for fine-tuning of pharmacokinetic and pharmacodynamic properties, which are essential for developing effective therapeutics.

One of the most exciting aspects of working with compounds like 1-{2-[(4-chlorophenyl)sulfanyl]-4-methylquinolin-3-yl}ethan-1-one is the opportunity to explore structure-activity relationships (SAR). By systematically modifying different parts of the molecule, researchers can gain insights into how specific functional groups contribute to biological activity. This iterative process is crucial for optimizing lead compounds into viable drug candidates. The ethanone moiety at the 1-position may also play a role in determining the compound's overall bioactivity by influencing its conformational flexibility or by participating in non-covalent interactions with biological targets.

As computational methods continue to improve, virtual screening techniques are becoming increasingly valuable for identifying promising candidates before investing resources in wet lab synthesis and testing. Algorithms designed to predict binding affinities can rapidly screen large databases of compounds, including derivatives like 1-{2-[(4-chlorophenyl)sulfanyl]-4-methylquinolin-3-yl}ethan-1-one, allowing researchers to prioritize those most likely to exhibit desired biological effects. This approach not only accelerates drug discovery but also reduces costs associated with experimental trials.

The potential applications of this compound extend beyond oncology; it may also show promise in treating inflammatory diseases or infectious disorders. The versatility of quinoline derivatives makes them valuable tools for addressing a wide range of therapeutic challenges. Researchers are particularly interested in how modifications to the quinoline core can alter its pharmacological profile, leading to compounds with improved efficacy and reduced side effects.

In conclusion, 1-{2-[(4-chlorophenyl)sulfanyl]-4-methylquinolin-3-yl}ethan-1-one (CAS No. 400074-43-3) represents an intriguing molecule with significant potential in pharmaceutical research. Its unique structural features—particularly the combination of a sulfanyl group, a methyl substituent, and a chlorophenyl moiety—make it a compelling candidate for further investigation into its biological activities and therapeutic applications. As our understanding of molecular interactions continues to evolve, compounds like this will undoubtedly play a crucial role in shaping the future of drug development.